2-(3-bromo-4-methoxyphenyl)-3-((1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl)thiazolidine

• IUPAC Name: 2-(3-bromo-4-methoxyphenyl)-3-(1,3,5-trimethylpyrazol-4-yl)sulfonyl-1,3-thiazolidine
• InChI: InChI=1S/C16H20BrN3O3S2/c1-10-15(11(2)19(3)18-10)25(21,22)20-7-8-24-16(20)12-5-6-14(23-4)13(17)9-12/h5-6,9,16H,7-8H2,1-4H3
• InChI Key: AWTHJVILEMYHCR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)S(=O)(=O)N2CCSC2C3=CC(=C(C=C3)OC)Br
• Molecular Formula: C16H20BrN3O3S2
• Molecular Weight: 446.4 g/mol

Description

2-(3-bromo-4-methoxyphenyl)-3-((1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl)thiazolidine is a useful research compound. Its molecular formula is C16H20BrN3O3S2 and its molecular weight is 446.38. The purity is usually 95%.
BenchChem offers high-quality 2-(3-bromo-4-methoxyphenyl)-3-((1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl)thiazolidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(3-bromo-4-methoxyphenyl)-3-((1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl)thiazolidine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photodynamic Therapy Application

One study explores the use of zinc phthalocyanine, which shares a structural similarity with the compound , highlighting its potential in photodynamic therapy. This compound, due to its good fluorescence properties and high singlet oxygen quantum yield, is considered very useful for Type II mechanisms in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Antimicrobial Agents

Research into novel thiazole, pyrazole, and thiazolidinone derivatives bearing a sulfonamide moiety indicates their effectiveness as antimicrobial agents. These compounds, through various synthetic pathways, have shown promising antibacterial and antifungal activities, suggesting the potential utility of our compound in similar contexts (Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014).

Carbonic Anhydrase Inhibitors

Another area of application is in the development of carbonic anhydrase inhibitors. Polymethoxylated-pyrazoline benzene sulfonamides, for example, were synthesized and found to have significant inhibitory effects on carbonic anhydrase isoenzymes, indicating the relevance of similar compounds in treating conditions like glaucoma, epilepsy, and even cancer (Kucukoglu, Oral, Aydin, Yamali, Algul, Sakagami, Gulcin, Supuran, & Gul, 2016).

Anticonvulsant Activity

Research into 4-thiazolidinones bearing a sulfonamide group has demonstrated significant anticonvulsant activity in animal models. These findings suggest that structurally related compounds, including the one of interest, might possess similar neurological benefits (Siddiqui, Arshad, Khan, & Ahsan, 2010).